Ethyl 3-[(3,4,5-trimethoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate

• IUPAC Name: ethyl 3-[(3,4,5-trimethoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C20H21NO7S2/c1-5-28-20(22)18-19(13-8-6-7-9-16(13)29-18)30(23,24)21-12-10-14(25-2)17(27-4)15(11-12)26-3/h6-11,21H,5H2,1-4H3
• InChI Key: FHNPTCCULKPYLX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2S1)S(=O)(=O)NC3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C20H21NO7S2
• Molecular Weight: 451.5 g/mol

Description

Ethyl 3-[(3,4,5-trimethoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate is a complex organic compound. The trimethoxyphenyl (TMP) group in its structure serves as a pharmacophore in numerous potent agents exhibiting diverse bioactivity effects. This moiety is prominently present in the molecular structures of various research studies, demonstrating remarkable multi-activity or specific targeting.

Molecular Structure Analysis

The molecular structure of this compound includes a trimethoxyphenyl (TMP) group, which is a six-membered electron-rich ring and is one of the most critical and valuable cores of a variety of biologically active molecules.

Scientific Research Applications

Synthesis and Chemical Properties

• Rearrangement and Synthesis Techniques : Studies have demonstrated the synthetic versatility of benzothiophene derivatives through various chemical reactions, including rearrangements and azo-coupling procedures, leading to the creation of novel tricyclic structures. Such synthetic routes are crucial for developing new compounds with potential application in drug discovery and material science (Klimas et al., 2016).

Biological Activities

• Antimicrobial and Anti-inflammatory Agents : Benzothiophene derivatives have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities. These studies suggest that modifications to the benzothiophene scaffold can lead to compounds with significant biological activities, which might be explored further for therapeutic applications (Narayana et al., 2006).
• Anticancer Potential : Novel thiophene and benzothiophene derivatives have shown promising anticancer activities against various tumor cell lines, highlighting the potential of benzothiophene scaffolds in oncology. The design and synthesis of such derivatives are crucial steps toward developing new anticancer therapies (Mohareb et al., 2016).

Material Science and Other Applications

• Liquid Crystal Synthesis : The development of liquid crystal materials utilizing benzothiophene derivatives signifies the importance of these compounds in advanced material science. Such materials have potential applications in displays and other electronic devices, where their unique properties can be harnessed (Haristoy et al., 2000).

Mechanism of Action

Target of Action

Compounds containing the trimethoxyphenyl (tmp) group, which is present in this compound, have been known to inhibit several targets such as tubulin, heat shock protein 90 (hsp90), thioredoxin reductase (trxr), histone lysine-specific demethylase 1 (hlsd1), activin receptor-like kinase-2 (alk2), p-glycoprotein (p-gp), and platelet-derived growth factor receptor β .

Mode of Action

It is known that tmp-bearing compounds can interact with their targets to inhibit their function . For instance, they can inhibit tubulin polymerization, which is crucial for cell division .

Biochemical Pathways

Tmp-bearing compounds have been associated with a wide range of biological activities, indicating that they may affect multiple biochemical pathways .

Pharmacokinetics

Natural products often allow the possibility for biological activity or structural modification to improve potency and pharmacokinetics .

Result of Action

Tmp-bearing compounds have displayed notable anti-cancer effects , indicating that this compound may also have similar effects.

Action Environment

The efficacy of similar compounds can be influenced by various factors, including the physiological environment and the presence of other compounds .